Cas no 1261969-37-2 (3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid
• CAS No: 1261969-37-2
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• MDL: MFCD18322937
• CID: 5207218
• Update Time: 2026-03-06

3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid
• 3-[2-(Dimethylsulfamoyl)phenyl]-2-methoxybenzoic acid

• MDL： MFCD18322937
• Inchi： 1S/C16H17NO5S/c1-17(2)23(20,21)14-10-5-4-7-11(14)12-8-6-9-13(16(18)19)15(12)22-3/h4-10H,1-3H3,(H,18,19)
• InChI Key： URVNBYIHRVJGRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC=C(C(=O)O)C=1OC)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• XLogP3: 2.2
• Topological Polar Surface Area: 92.3

Additional information on 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid

Introduction to 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid (CAS No. 1261969-37-2) and Its Emerging Applications in Chemical Biology

3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, identified by its CAS number 1261969-37-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a benzoic acid core functionalized with a N,N-dimethylsulfamoyl group at the 2-position and a methoxy substituent at the 2-methoxy position. The distinctive arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The molecular structure of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid consists of a phenyl ring linked to a benzoic acid moiety through an amide bond, with the N,N-dimethylsulfamoyl group attached to the phenyl ring at the 2-position. The presence of the methoxy group at the 2-methoxy position introduces additional electronic and steric influences, which can modulate the compound’s interactions with biological targets. This structural complexity has positioned it as an intriguing subject for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of sulfonamide derivatives due to their diverse biological activities. Sulfonamides are known for their ability to act as scaffolds in drug design, exhibiting properties such as protease inhibition, antimicrobial activity, and anti-inflammatory effects. The N,N-dimethylsulfamoyl group in 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid is particularly noteworthy, as it can enhance binding affinity to biological targets by participating in hydrogen bonding interactions and electrostatic interactions.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cancer, cardiovascular disorders, and autoimmune conditions. Recent studies have highlighted the role of sulfonamide compounds in inhibiting key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid suggest that it may interfere with these inflammatory cascades by competing with endogenous substrates or by directly inhibiting relevant enzymes.

Furthermore, the methoxy group at the 2-methoxy position introduces hydrophobicity to the molecule, which can influence its solubility and bioavailability. This feature is particularly important in drug design, as poor solubility can limit a compound’s therapeutic efficacy. The balance between hydrophilicity and hydrophobicity conferred by this substituent may enhance the compound’s ability to cross biological membranes, thereby improving its pharmacokinetic profile.

Emerging research also suggests that 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid may exhibit antioxidant properties. Oxidative stress is another critical factor in disease pathogenesis, contributing to cellular damage and dysfunction. Sulfonamide derivatives have been shown to scavenge reactive oxygen species (ROS) and inhibit oxidative enzymes, thereby protecting cells from oxidative damage. The presence of both electron-withdrawing and electron-donating groups in this compound may contribute to its antioxidant activity.

The benzoic acid core of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid is another key feature that warrants investigation. Benzoic acid derivatives are well-known for their antimicrobial and antifungal properties. They can disrupt microbial cell membranes or interfere with essential metabolic pathways. The structural modifications introduced by the N,N-dimethylsulfamoyl and methoxy groups may enhance these properties or extend their spectrum of activity against resistant strains.

In vitro studies have begun to explore the potential applications of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid in cancer research. Certain sulfonamide compounds have demonstrated ability to inhibit tyrosine kinases, which are overexpressed in many cancers and play a role in tumor growth and metastasis. The structural motifs present in this compound may allow it to interact with these kinases or other oncogenic targets, potentially leading to novel therapeutic strategies.

The synthesis of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid presents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid is still in its early stages, but preliminary results are promising. In cell-based assays, this compound has shown potential as an inhibitor of inflammatory mediators and as an antioxidant agent. These findings support further investigation into its therapeutic potential.

Future directions for research on 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Additionally, structure-activity relationship (SAR) studies could provide insights into how modifications at different positions of the molecule might enhance its biological activity.

The versatility of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid makes it a valuable scaffold for drug discovery efforts aimed at addressing various diseases associated with inflammation, oxidative stress, and microbial infections. As our understanding of its biological properties continues to grow, this compound holds promise for becoming a lead molecule or inspiration for next-generation therapeutics.